4-[2-(4-Phenyl-butoxy)-ethyl]-phenol

• Molecular Formula: C18H22O2
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 4-[2-(4-phenylbutoxy)ethyl]phenol
• InChI: InChI=1S/C18H22O2/c19-18-11-9-17(10-12-18)13-15-20-14-5-4-8-16-6-2-1-3-7-16/h1-3,6-7,9-12,19H,4-5,8,13-15H2
• InChI Key: FCGUGQUECVRUCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCOCCC2=CC=C(C=C2)O

Description

4-[2-(4-Phenyl-butoxy)-ethyl]-phenol is a phenolic compound characterized by a hydroxyl-substituted benzene ring (phenol) linked to a 4-phenylbutoxyethyl chain. Structurally, it consists of a phenol group connected via an ethyl ether bridge to a 4-phenylbutyl moiety.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s unique structure places it within a broader class of phenolic ethers. Key analogs include:

4-[2-(Cyclopropylmethoxy)ethyl]phenol Structure: Features a cyclopropylmethoxy group instead of the 4-phenylbutoxy chain. Properties: Molecular weight = 192.25; lower lipophilicity (predicted log P ≈ 2.8) compared to the target compound. Applications: Used as an impurity in betaxolol hydrochloride, a β-blocker drug .

4-Butoxy-4'-hydroxybiphenyl Structure: Biphenyl core with a butoxy group and a phenol group. Properties: Symmetrical structure (molecular weight = 240.29) may enhance crystallinity. Applications: Potential use in liquid crystal displays or polymer research .

Hordenine (4-[2-(Dimethylamino)ethyl]phenol) Structure: Contains a dimethylaminoethyl group instead of an ether-linked chain. Properties: Basic due to the amine group (log P ≈ 1.5); acts as a stimulant. Applications: Found in dietary supplements and studied for adrenergic effects .

Bisphenol F (BPF) Structure: Two phenol groups connected by a methylene bridge. Properties: Log P = 2.9; known endocrine-disrupting activity. Applications: Alternative to BPA in epoxy resins .

Physicochemical Properties

A comparative analysis of key properties is summarized below:

Compound Name	Molecular Formula	Molecular Weight	Predicted log P	Solubility (Water)	Key Functional Groups
4-[2-(4-Phenyl-butoxy)-ethyl]-phenol	C₁₈H₂₂O₂	270.37	~4.5	Low	Phenol, ether, phenylbutoxy
4-[2-(Cyclopropylmethoxy)ethyl]phenol	C₁₂H₁₆O₂	192.25	~2.8	Moderate	Phenol, cyclopropylethoxy
4-Butoxy-4'-hydroxybiphenyl	C₁₆H₁₆O₂	240.29	~4.0	Low	Biphenyl, butoxy, phenol
Hordenine	C₁₀H₁₅NO	165.23	~1.5	High	Phenol, dimethylaminoethyl
Bisphenol F (BPF)	C₁₃H₁₂O₂	200.23	2.9	Moderate	Two phenols, methylene bridge

Notes:

• Lipophilicity : The target compound’s long phenylbutoxy chain increases log P, suggesting higher membrane permeability but lower aqueous solubility compared to analogs like hordenine .
• Stability : The bulky phenylbutoxy group may enhance stability against oxidation relative to cyclopropylmethoxy analogs .

Key Findings :

• Environmental persistence remains unstudied but is a concern due to its lipophilic nature.

Preparation Methods

Protection of the Phenolic Hydroxyl Group

The phenolic -OH group is highly reactive and must be protected during alkylation to prevent undesired side reactions. Benzyl (Bn) protection is widely employed due to its stability under basic conditions and ease of removal via hydrogenolysis.

Example Protocol

• Starting Material : 4-Hydroxyphenethyl alcohol (2-(4-hydroxyphenyl)ethanol).

• Protection :

  • Reagents: Benzyl chloride (BnCl), potassium carbonate (K₂CO₃).

  • Solvent: Dimethylformamide (DMF) or acetone.

  • Conditions: 60–80°C, 6–12 hours.

  • Yield: >90%.

Key Reaction :

$$\text{4-Hydroxyphenethyl alcohol} + \text{BnCl} \xrightarrow{\text{K}$$2\text{CO}3, \text{DMF}} \text{4-Benzyloxyphenethyl alcohol} + \text{HCl}

Alkylation of the Primary Alcohol

The primary alcohol in 4-benzyloxyphenethyl alcohol is alkylated with 4-phenylbutyl bromide to form the ether linkage. This step employs Williamson ether synthesis or Mitsunobu conditions , depending on the substrate reactivity.

Williamson Ether Synthesis

Example Protocol

• Alkylating Agent : 4-Phenylbutyl bromide (synthesized via HBr treatment of 4-phenyl-1-butanol).

• Base : Sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

• Solvent : DMF or tetrahydrofuran (THF).

• Conditions : 0–25°C, 2–6 hours.

• Yield : 85–98%.

Key Reaction :

$$\text{4-Benzyloxyphenethyl alcohol} + \text{4-Phenylbutyl bromide} \xrightarrow{\text{NaH, DMF}} \text{4-Benzyloxy-2-(4-phenylbutoxy)ethylbenzene} + \text{HBr}$$

Mitsunobu Reaction

For substrates resistant to SN2 mechanisms, the Mitsunobu reaction offers an alternative.

• Reagents : Diisopropyl azodicarboxylate (DIAD), triphenylphosphine (PPh₃).

• Conditions : 0–25°C, 12–24 hours.

• Yield : 70–80%.

Deprotection of the Benzyl Group

The benzyl group is removed via catalytic hydrogenation to regenerate the phenolic -OH group.

Example Protocol

• Catalyst : Palladium on carbon (Pd/C, 5–10 wt%).

• Solvent : Ethanol or ethyl acetate.

• Conditions : H₂ gas (1–3 atm), 25–50°C, 4–8 hours.

• Yield : 95–98%.

Key Reaction :

$$\text{4-Benzyloxy-2-(4-phenylbutoxy)ethylbenzene} \xrightarrow{\text{H}_2, \text{Pd/C}} \text{4-[2-(4-Phenyl-butoxy)-ethyl]-phenol} + \text{Toluene}$$

Alternative Synthetic Routes

Direct Alkylation of 4-Hydroxyphenethyl Alcohol

In cases where protection is omitted, selective alkylation of the primary alcohol can be challenging due to competing phenolic -OH reactivity. However, bulky bases (e.g., CsF-celite) may suppress side reactions:

• Base : Cesium fluoride (CsF)-celite.

• Solvent : Toluene or dichloromethane.

• Yield : 60–75%.

Reductive Amination Pathways

Though less common, reductive amination has been explored for analogous structures:

• Substrate : 4-Hydroxyphenethylamine + 4-Phenylbutyraldehyde.

• Reducing Agent : Sodium cyanoborohydride (NaBH₃CN).

• Yield : 50–65%.

Comparative Analysis of Methods

Method	Conditions	Yield	Advantages	Limitations
Williamson Ether Synthesis	NaH, DMF, 25°C	85–98%	High yield, scalable	Requires anhydrous conditions
Mitsunobu Reaction	DIAD, PPh₃, THF	70–80%	Tolerates steric hindrance	Costly reagents
Direct Alkylation	CsF-celite, toluene	60–75%	Avoids protection/deprotection steps	Lower yield, side reactions

Critical Reaction Parameters

Solvent Effects

• Polar aprotic solvents (DMF, THF) enhance nucleophilicity of the alkoxide intermediate.

• Protic solvents (e.g., ethanol) are avoided during alkylation to prevent hydrolysis.

Temperature Control

• Low temperatures (0–5°C) minimize over-alkylation and elimination.

• High temperatures (>50°C) accelerate side reactions in unprotected systems.

Catalytic Hydrogenation

• Pd/C loading : 5–10% w/w ensures complete deprotection without over-reduction.

• Reaction time : Extended durations (>8 hours) may reduce selectivity.

Scalability and Industrial Relevance

The Williamson ether synthesis route is preferred for industrial-scale production due to its high yield and compatibility with continuous flow systems. Key considerations include:

• Cost of 4-phenylbutyl bromide : Synthesized in-house via HBr or PBr₃ treatment of 4-phenyl-1-butanol.

• Waste management : Recycling of DMF and recovery of Pd/C catalyst .

Q & A

Basic Research Questions

Q. What are the recommended methodologies for synthesizing 4-[2-(4-Phenyl-butoxy)-ethyl]-phenol with high purity and yield?

• Answer : Synthesis typically involves multi-step organic reactions, such as Williamson ether synthesis or nucleophilic substitution, to introduce the phenyl-butoxy-ethyl side chain. Optimization requires controlled reaction conditions (e.g., anhydrous environments, inert gas protection) and purification via column chromatography or recrystallization . Validate purity using HPLC (≥95%) and characterize intermediates via $^1H$-NMR and FT-IR spectroscopy. For reproducibility, document reaction parameters (temperature, solvent polarity, catalyst loading) systematically .

Q. How should researchers safely handle and store 4-[2-(4-Phenyl-butoxy)-ethyl]-phenol in laboratory settings?

• Answer : Store in sealed, light-resistant containers under inert gas (e.g., nitrogen) at 2–8°C to prevent oxidation or hydrolysis. Use chemical fume hoods for handling, and wear nitrile gloves (EN374 compliance) and safety goggles to avoid dermal/ocular exposure . Avoid contact with strong oxidizers or acids; incompatible materials may degrade the compound .

Q. What analytical techniques are critical for characterizing 4-[2-(4-Phenyl-butoxy)-ethyl]-phenol’s physicochemical properties?

• Answer :

Property	Method	Key Parameters
Purity	HPLC/GC-MS	Retention time, peak integration
Structure	$^1H$-NMR, $^{13}C$-NMR	Chemical shifts, coupling constants
Thermal stability	TGA/DSC	Decomposition onset (°C)
LogP	Shake-flask method	Partition coefficient (octanol/water)

• Reference standards and triplicate measurements ensure data reliability .

Advanced Research Questions

Q. How can researchers resolve contradictions in dose-response data for 4-[2-(4-Phenyl-butoxy)-ethyl]-phenol’s biological activity?

• Answer : Non-monotonic dose responses (e.g., U-shaped curves) may arise from receptor saturation or off-target effects. Use orthogonal assays (e.g., reporter gene assays, competitive binding studies) to validate target engagement. Incorporate positive/negative controls (e.g., BPA for endocrine disruption studies) and statistical models (e.g., Hill equation) to quantify EC$_{50}$/IC$_{50}$ values . Critical exposure periods (e.g., developmental stages in in vivo models) must be defined to contextualize results .

Q. What experimental frameworks are suitable for investigating the compound’s potential endocrine-disrupting effects?

• Answer :

• In vitro : ERα/ERβ transactivation assays with Ishikawa or MCF-7 cells; assess receptor binding via fluorescence polarization .
• In vivo : Zebrafish embryo assays (OECD TG 236) to evaluate developmental toxicity. Measure vitellogenin levels in male fish as a biomarker .
• Computational : Molecular docking (AutoDock Vina) to predict binding affinity to nuclear receptors. Cross-validate with QSAR models .

Q. How can researchers design studies to address gaps in the compound’s stability under varying environmental conditions?

• Answer : Conduct accelerated stability studies:

• Photostability : Expose to UV light (ICH Q1B guidelines) and monitor degradation via LC-MS.
• Hydrolytic stability : Test in buffers (pH 2–12) at 40°C for 30 days.
• Oxidative stability : Add H$_2$O$_2$ (3% v/v) and track peroxide formation .
• Report degradation products and their toxicity (e.g., Ames test for mutagenicity) .

Methodological Considerations

Q. What theoretical frameworks guide mechanistic studies of 4-[2-(4-Phenyl-butoxy)-ethyl]-phenol’s interactions with cellular targets?

• Answer : Link research to receptor theory (e.g., ligand-receptor binding kinetics) or systems biology (e.g., network pharmacology). For example, use the Hill-Langmuir equation to model dose-response relationships or apply omics (proteomics/metabolomics) to identify downstream pathways .

Q. How should researchers address variability in experimental outcomes across laboratories?

• Answer : Standardize protocols via inter-laboratory validation (e.g., ring tests). Use certified reference materials and report detailed metadata (e.g., cell passage number, solvent batch). Apply mixed-effects models to statistically account for lab-to-lab variability .